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Compound of Interest

Compound Name: Cyclosporin E

Cat. No.: B3181242 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of Cyclosporin E is paramount. This document provides procedural guidance to

minimize exposure risk and maintain a safe laboratory environment. Given the structural

similarity of cyclosporins, safety protocols for Cyclosporin A are highly relevant and form the

basis of these recommendations.

Personal Protective Equipment (PPE)
Consistent use of appropriate personal protective equipment is the first line of defense against

exposure to Cyclosporin E.
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PPE Category Item Specification

Hand Protection Gloves

Chemically resistant nitrile

gloves are recommended.

Double gloving is advised.[1]

[2]

Eye Protection Safety Glasses/Goggles

ANSI-approved safety glasses

or chemical splash goggles are

required.[2] A face shield may

be necessary if there is a risk

of splashes.[3]

Body Protection Lab Coat/Gown

A lab coat or disposable gown

must be worn.[1][4] For larger

spills, chemical protective

coveralls may be necessary.

Respiratory Protection Respirator

An air-purifying respirator with

a HEPA filter (P100) may be

necessary if aerosols or dust

are generated.[2] For

significant spills, a self-

contained breathing apparatus

(SCBA) may be required.

Footwear Closed-toe shoes
Required for all laboratory

work.

Operational Plan: Handling Procedures
Adherence to a strict operational plan is crucial when working with Cyclosporin E to prevent

contamination and accidental exposure.

Preparation:

Work should be conducted in a certified chemical fume hood to minimize inhalation

exposure.[2]
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Cover the work surface with an absorbent, plastic-backed liner.

Handling:

Avoid the formation of dust and aerosols.[2]

Use the smallest practical quantities for the experiment.[2]

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling, even after removing gloves.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes and remove contaminated clothing.[2]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes in an

eyewash station.[2]

Inhalation: Move to fresh air immediately.

Seek medical attention for any exposure.

Disposal Plan
Proper disposal of Cyclosporin E and contaminated materials is critical to prevent

environmental contamination and exposure to others.

Waste Categorization: All unused Cyclosporin E and materials contaminated with it are

considered hazardous waste.[1]

Containerization:

Collect all hazardous waste in clearly labeled, closed containers.

Sharps, such as needles and syringes, must be disposed of in a designated sharps

container.[1]
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Decontamination:

Decontaminate reusable glassware and surfaces by washing with soap and water.[2]

Waste Removal:

Arrange for hazardous waste pickup through your institution's environmental health and

safety office.

Quantitative Toxicity Data
The following table summarizes the available oral toxicity data for Cyclosporin.

Animal Model LD50 (Oral)

Rat 1480 mg/kg

Mouse 2329 mg/kg

Rabbit >1000 mg/kg
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Workflow for Safe Handling of Cyclosporin E
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Caption: Workflow for the safe handling of Cyclosporin E from preparation to final cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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